Cas no 68809-64-3 (Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate)

Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate structure
68809-64-3 structure
Product Name:Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
CAS No:68809-64-3
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD22581286
CID:392566
PubChem ID:21784699
Update Time:2025-04-19

Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-, ethyl ester
    • ethyl 2,4-dimethylpyrazole-3-carboxylate
    • 2,4-Dimethyl-2H-pyrazol-3-carbonsaeure-aethylester
    • 2,4-dimethyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • Dimethyl-1,4-ethoxycarbonyl-5-pyrazol
    • Ethyl 1,4-dimethylpyrazole-5-carboxylate
    • MFCD22581286
    • A866970
    • F30433
    • FT-0698840
    • AS-66259
    • AMY33245
    • DTXSID30618011
    • ethyl1,4-dimethyl-1H-pyrazole-5-carboxylate
    • DXLLCQUNSCYBAB-UHFFFAOYSA-N
    • AKOS022174771
    • CS-0055082
    • SCHEMBL2521960
    • 68809-64-3
    • DB-360302
    • MDL: MFCD22581286
    • Inchi: 1S/C8H12N2O2/c1-4-12-8(11)7-6(2)5-9-10(7)3/h5H,4H2,1-3H3
    • InChI Key: DXLLCQUNSCYBAB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)C=NN1C)=O

Computed Properties

  • Exact Mass: 168.09000
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12000
  • LogP: 0.90520

Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Pricemore >>

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Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Production Method

Ethyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Related Literature

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